![molecular formula C12H15ClN2O2 B3458809 N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide](/img/structure/B3458809.png)
N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide
Overview
Description
N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide, also known as MORPH, is a chemical compound that has been widely used in scientific research for its unique properties. It is a synthetic compound that is structurally similar to the opioid receptor agonist morphine, but it does not produce the same effects. Instead, MORPH has been found to have a variety of potential applications in the fields of neuroscience, pharmacology, and medicinal chemistry.
Mechanism of Action
N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide acts as a partial agonist at the mu-opioid receptor, which is one of the primary targets of opioid drugs. However, unlike full agonists like morphine, this compound does not produce the same level of receptor activation. Instead, it produces a moderate level of receptor activation that may be more similar to the natural levels of endogenous opioids in the body. This makes it a valuable research tool for investigating the effects of opioid receptor activation without the risk of producing the same level of addiction and dependence as traditional opioids.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects in animal studies. It has been shown to produce analgesia, or pain relief, in a variety of models of acute and chronic pain. Additionally, this compound has been found to have anti-inflammatory and anti-nociceptive effects, which may make it useful in the treatment of inflammatory and neuropathic pain. However, further research is needed to fully understand the potential therapeutic applications of this compound.
Advantages and Limitations for Lab Experiments
N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide has several advantages as a research tool. It is a synthetic compound that is easy to produce in large quantities, which makes it more cost-effective than natural opioids like morphine. Additionally, its partial agonist activity makes it less likely to produce the same level of addiction and dependence as traditional opioids, which makes it safer for use in animal studies. However, there are also limitations to the use of this compound in research. Its partial agonist activity may make it less effective for investigating the full range of opioid receptor activation, and its unique structure may limit its applicability to certain research questions.
Future Directions
There are several potential future directions for research on N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide. One area of interest is the development of new drugs based on the structure of this compound that may have improved therapeutic properties. Additionally, further research is needed to fully understand the mechanisms of action of this compound and its potential therapeutic applications. Finally, studies of the effects of this compound on different types of pain and in different animal models may help to identify new targets for the treatment of pain and other neurological disorders.
Scientific Research Applications
N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide has been the subject of numerous scientific studies due to its potential as a research tool. It has been used to investigate the mechanisms of opioid receptor activation, as well as the effects of other drugs on these receptors. Additionally, this compound has been used in studies of pain perception, addiction, and other neurological disorders. Its unique structure and properties make it a valuable tool for understanding the complex interactions between drugs and the human body.
Properties
IUPAC Name |
N-(3-chloro-4-morpholin-4-ylphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClN2O2/c1-9(16)14-10-2-3-12(11(13)8-10)15-4-6-17-7-5-15/h2-3,8H,4-7H2,1H3,(H,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSWPAYMNNXDKOV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=C(C=C1)N2CCOCC2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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